N-(1,3-benzodioxol-5-ylmethyl)-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(3-fluorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H13FN4O3/c18-12-2-1-3-13(7-12)22-9-14(20-21-22)17(23)19-8-11-4-5-15-16(6-11)25-10-24-15/h1-7,9H,8,10H2,(H,19,23)
• InChI Key: JQAFILSPGNKSBX-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CN(N=N3)C4=CC(=CC=C4)F
• Molecular Formula: C17H13FN4O3
• Molecular Weight: 340.31 g/mol

Description

“N-(1,3-benzodioxol-5-ylmethyl)-1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide” is a complex organic compound that contains several functional groups and structural features common in pharmaceuticals and psychoactive substances. It has a benzodioxole group, which is a common feature in many synthetic cathinones. Synthetic cathinones are a class of novel psychoactive substances (NPS) that have been a continuous and evolving problem for more than a decade.

Scientific Research Applications

Anticancer Agents

• Triazole derivatives, including the compound , have shown promise as potential anticancer agents. .

Antifungal Activity

• The triazole scaffold has been investigated for its antifungal properties. .

Antiviral Agents

• Triazoles exhibit antiviral potential against various viruses, including HIV, influenza, and herpes simplex virus (HSV). .

Neuroprotective Effects

• Some triazole derivatives, including the compound , have demonstrated neuroprotective properties. .

Metal Ion Chelation

• Triazoles can act as ligands for metal ions. .

Bioconjugation and Imaging

• Triazole-based compounds serve as versatile bioconjugation tools. .

Safety and Hazards

As a synthetic cathinone, this compound could potentially pose significant health risks. Synthetic cathinones have been associated with a variety of adverse effects, including agitation, psychosis, tachycardia, and even death.

Future Directions

The emergence of novel psychoactive substances like this one underscores the need for ongoing research and surveillance. Early warning systems and new compound identification are crucial for preventing their widespread use and associated health risks.